2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(3-(trifluoromethoxy)phenyl)methanone

• IUPAC Name: 2-thia-5-azabicyclo[2.2.1]heptan-5-yl-[3-(trifluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C13H12F3NO2S/c14-13(15,16)19-10-3-1-2-8(4-10)12(18)17-6-11-5-9(17)7-20-11/h1-4,9,11H,5-7H2
• InChI Key: JNGTVDXJTXZRHF-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CS2)C(=O)C3=CC(=CC=C3)OC(F)(F)F
• Molecular Formula: C13H12F3NO2S
• Molecular Weight: 303.30 g/mol

Description

“2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(3-(trifluoromethoxy)phenyl)methanone” is a chemical compound with the molecular formula C13H12F3NOS. It has a molecular weight of 287.3. This product is intended for research use only and is not intended for human or veterinary use.

Scientific Research Applications

Synthesis and Chemical Transformations

Research on the structural analogs of 2-Thia-5-azabicyclo[2.2.1]heptan-5-yl(3-(trifluoromethoxy)phenyl)methanone focuses on their synthesis, chemical transformations, and potential as intermediates in drug design. The stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams, as explored by Mollet, D’hooghe, and Kimpe (2012), highlights a method for creating compounds with potential relevance in drug design, owing to their structural similarity and potential for further modification into biologically active derivatives (Mollet, D’hooghe, & Kimpe, 2012). Similarly, studies by Krow et al. (2004) on novel selectfluor and deoxo-fluor-mediated rearrangements of 2-azabicyclo[2.1.1]hexanes introduce methods for synthesizing difunctionalized azabicycles, which could serve as key intermediates in the development of new pharmaceutical agents (Krow et al., 2004).

Applications in Drug Design

The synthesis and functionalization of bicyclic and tricyclic compounds related to this compound have implications for drug design, particularly in the development of β-lactamase inhibitors and other antibiotics. For instance, English et al. (1978) discuss CP-45,899, a β-lactamase inhibitor that extends the antibacterial spectrum of β-lactams, showcasing the importance of bicyclic scaffolds in enhancing the efficacy of existing antibiotics against resistant strains (English et al., 1978).

Biological Activities

The chemical framework of this compound and its derivatives have been explored for various biological activities. Research by Al-Masoudi, Mohammad, and Hama (2015) on new Schiff base derivatives of amoxicillin indicates the potential for these compounds in antibacterial applications, highlighting the versatility of the bicyclic β-lactam scaffold in generating novel antimicrobial agents (Al-Masoudi, Mohammad, & Hama, 2015). Furthermore, Thirunarayanan (2014) synthesizes bio-potent derivatives featuring the bicyclo[2.2.1]heptane core, examining their antimicrobial, antioxidant, and insect antifeedant activities, which demonstrates the broad potential of these structures in pharmaceutical and agricultural applications (Thirunarayanan, 2014).